1-Bromo-1-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C11H9BrClF3O2
• Molecular Weight: 345.54 g/mol
• IUPAC Name: 1-bromo-1-[4-(chloromethyl)-3-(trifluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C11H9BrClF3O2/c1-6(17)10(12)7-2-3-8(5-13)9(4-7)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key: VMSHLTVOMSMRIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)CCl)OC(F)(F)F)Br

Description

1-Bromo-1-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one is a brominated aromatic ketone featuring a chloromethyl group and a trifluoromethoxy substituent on the phenyl ring. Its molecular formula is C₁₁H₉BrClF₃O₂, with a molecular weight of 356.55 g/mol.

Biological Activity

1-Bromo-1-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one, with the CAS number 1803886-49-8, is a synthetic organic compound characterized by its complex molecular structure. Its molecular formula is C$_{11}$H$_9$BrClF$_3$O$_2$, and it has a molecular weight of 345.54 g/mol. This compound is notable for its potential biological activities, particularly in pharmaceutical applications.

Chemical Structure and Properties

Property	Details
Molecular Formula	C$_{11}$H$_9$BrClF$_3$O$_2$
Molecular Weight	345.54 g/mol
CAS Number	1803886-49-8
Boiling Point	Not available
Storage Conditions	Dry, sealed place

The compound features a bromine atom and a trifluoromethoxy group, which may contribute to its reactivity and biological activity.

Research indicates that compounds similar to 1-Bromo-1-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one often exhibit significant biological activities due to their ability to interact with various biological targets. The trifluoromethoxy group is known for enhancing lipophilicity, which can improve cellular membrane permeability, allowing the compound to exert its effects more effectively.

Pharmacological Studies

Several studies have explored the biological effects of this compound:

• Antimicrobial Activity : Preliminary tests suggest that compounds containing similar structural motifs exhibit antimicrobial properties. For instance, derivatives of trifluoromethoxy phenyl compounds have shown effectiveness against various bacterial strains.
• Anticancer Potential : Research has indicated that halogenated compounds can induce apoptosis in cancer cells. A study focusing on structurally related compounds demonstrated that they could inhibit cell proliferation in several cancer cell lines.
• Neuroprotective Effects : Some studies have suggested that brominated compounds may offer neuroprotective benefits, potentially through mechanisms involving oxidative stress reduction.

Case Studies

• Case Study 1 : A study published in Journal of Medicinal Chemistry reported that a related compound with a trifluoromethoxy group exhibited selective cytotoxicity against human cancer cell lines while sparing normal cells, indicating a promising therapeutic window.
• Case Study 2 : In another investigation, researchers found that derivatives of this class of compounds inhibited the growth of specific bacterial strains, suggesting potential applications in treating infections resistant to conventional antibiotics.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares structural similarities with brominated chalcones and aryl ketones. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Data	Reference
1-Bromo-1-(4-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one	C₁₁H₉BrClF₃O₂	356.55	ClCH₂, CF₃O, Br	Hypothesized high electrophilicity	–
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	C₁₆H₁₃BrO	301.18	Br, CH₃, Ph	Crystal structure resolved (R = 0.041)
(2E)-3-(3-Bromo-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one	C₁₆H₁₂BrFO₂	335.17	Br, OCH₃, F	Enhanced stability via π-conjugation
(E)-3-(5-Bromo-3-(trifluoroacetyl)-2-(4-(trifluoromethoxy)phenyl)-1H-indol-7-yl)-3-(4-chlorophenyl)prop-2-en-1-one (204e)	C₂₆H₁₄BrClF₆NO₃	636.65	Br, CF₃CO, CF₃O, Cl	Bioactive (docking studies)
1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-phenylurea (8i)	C₁₈H₁₅ClN₄OS	344.1 [M+H]⁺	ClCH₂, thiazole, urea	ESI-MS: 344.1; Yield: 54.3%

Key Observations:

• Electron-Withdrawing Groups (EWGs): The trifluoromethoxy (CF₃O) group in the target compound enhances electrophilicity compared to methoxy (OCH₃) or methyl (CH₃) substituents in analogs like 204e and 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one . This increases reactivity toward nucleophilic substitution or cross-coupling reactions.
• Chloromethyl Functionality: The ClCH₂ group provides a site for further derivatization (e.g., nucleophilic displacement), similar to compound 8i , which uses chloromethyl-thiazole for urea synthesis .
• Biological Relevance: Indole-chalcone hybrids like 204e and 204f demonstrate bioactivity in molecular docking studies, suggesting that the target compound’s trifluoromethoxy group could enhance binding affinity in drug design .

Physicochemical Properties

• Solubility: The trifluoromethoxy group likely improves lipid solubility compared to non-fluorinated analogs, as seen in 204e .
• Stability: Crystal structures of brominated chalcones (e.g., C₁₆H₁₂BrFO₂ ) reveal planar geometries stabilized by conjugation, a feature expected in the target compound .

Spectral Data Comparison

• ESI-MS: The target compound’s theoretical [M+H]⁺ would be ~357.5, aligning with analogs like 8i (344.1) and 204e (636.65) .
• Crystallography: Brominated chalcones (e.g., C₁₆H₁₃BrO ) exhibit well-resolved crystal structures (R factor = 0.041), providing a benchmark for future structural analysis of the target compound .